molecular formula C5H6BrNOS B8648480 2-Bromo-5-(methoxymethyl)thiazole CAS No. 687636-94-8

2-Bromo-5-(methoxymethyl)thiazole

Cat. No.: B8648480
CAS No.: 687636-94-8
M. Wt: 208.08 g/mol
InChI Key: ZUPJLZIMMUBGDT-UHFFFAOYSA-N
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Description

2-Bromo-5-(methoxymethyl)thiazole is a useful research compound. Its molecular formula is C5H6BrNOS and its molecular weight is 208.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

687636-94-8

Molecular Formula

C5H6BrNOS

Molecular Weight

208.08 g/mol

IUPAC Name

2-bromo-5-(methoxymethyl)-1,3-thiazole

InChI

InChI=1S/C5H6BrNOS/c1-8-3-4-2-7-5(6)9-4/h2H,3H2,1H3

InChI Key

ZUPJLZIMMUBGDT-UHFFFAOYSA-N

Canonical SMILES

COCC1=CN=C(S1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of (2-bromothiazol-5-yl)methanol (WO 2009/077990, p. 92) (1.19 g, 6.11 mmol) in CH2Cl2 (4.0 mL) was treated with MeI (0.46 mL, 7.33 mmol) followed by Ag2O (2.12 g, 9.16 mmol) and the resulting mixture (protected form light) was stirred overnight at 40° C. The reaction mixture was filtered and the solvent was removed under reduced pressure. Purification of the residue by FC (7:3 hept-EA) gave the title compound as a colorless oil: TLC: rf (7:3 hept-EA)=0.33. LC-MS-conditions 07: tR=0.66 min, [M+H]+=209.93.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.19 g
Type
reactant
Reaction Step Two
Name
Quantity
0.46 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
[Compound]
Name
Ag2O
Quantity
2.12 g
Type
reactant
Reaction Step Three

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